Cas no 1261954-53-3 (3-Amino-5-(2,4-dichlorophenyl)benzoic acid)

• Product Name: 3-Amino-5-(2,4-dichlorophenyl)benzoic acid
• CAS No: 1261954-53-3
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD18321837
• CID: 2765806
• PubChem ID: 53227672
• Update Time: 2025-05-19

3-Amino-5-(2,4-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2',4'-dichloro[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-(2,4-dichlorophenyl)benzoic acid, 95%
• MFCD18321837
• 1261954-53-3
• DTXSID50691205
• 3-AMINO-5-(2,4-DICHLOROPHENYL)BENZOIC ACID
• 3-Amino-5-(2,4-dichlorophenyl)benzoic acid

• MDL： MFCD18321837
• Inchi： 1S/C13H9Cl2NO2/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
• InChI Key： FGFRCIPLWKXZBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)N)Cl

Computed Properties

• Exact Mass: 281.0010339Da
• Monoisotopic Mass: 281.0010339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Amino-5-(2,4-dichlorophenyl)benzoic acid

Introduction to 3-Amino-5-(2,4-dichlorophenyl)benzoic acid (CAS No. 1261954-53-3) and Its Emerging Applications in Chemical Biology

3-Amino-5-(2,4-dichlorophenyl)benzoic acid, identified by the chemical identifier CAS No. 1261954-53-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This benzoic acid derivative, characterized by the presence of an amino group at the third position and dichlorophenyl substituents at the second and fourth positions, exhibits a distinct molecular architecture that makes it a valuable scaffold for further chemical modifications and biological investigations.

The compound’s molecular formula, C₁₃H₇Cl₂NO₂, reflects its aromatic nature and the influence of the electron-withdrawing chloro groups on its electronic properties. These features contribute to its reactivity and make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. The synthesis of 3-Amino-5-(2,4-dichlorophenyl)benzoic acid typically involves multi-step organic reactions, often starting from commercially available precursors such as 2,4-dichlorobenzoyl chloride and an appropriate amine derivative. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluations.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Amino-5-(2,4-dichlorophenyl)benzoic acid and its derivatives. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in treating a range of diseases. For instance, benzoic acid derivatives are well-known for their antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of amino and chloro substituents further modulates these properties, potentially enhancing binding affinity to biological targets.

One of the most compelling aspects of 3-Amino-5-(2,4-dichlorophenyl)benzoic acid is its versatility as a building block for medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and neurodegenerative disorders. For example, studies have shown that analogs of this compound can inhibit polyphenol oxidase enzymes by competing with natural substrates or by modulating enzyme conformational changes. Such findings highlight the compound’s potential as a lead structure for further optimization.

The dichlorophenyl moiety in 3-Amino-5-(2,4-dichlorophenyl)benzoic acid plays a critical role in determining its interactions with biological targets. Chlorine atoms are known to enhance lipophilicity and binding affinity due to their ability to form strong hydrogen bonds with polar residues in proteins. This feature has been leveraged in designing molecules with improved pharmacokinetic profiles. Additionally, computational studies have suggested that the presence of these substituents can influence the compound’s solubility and metabolic stability, making it an attractive candidate for oral administration.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Amino-5-(2,4-dichlorophenyl)benzoic acid on both laboratory and industrial scales. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times while improving yields. These innovations are particularly important for drug discovery pipelines where rapid access to high-quality compounds is essential for screening campaigns.

Beyond its pharmaceutical applications, 3-Amino-5-(2,4-dichlorophenyl)benzoic acid has shown promise in material science. Its ability to form coordination complexes with metal ions makes it useful in designing catalysts and sensors. For instance, complexes formed with transition metals such as copper or zinc exhibit catalytic activity in oxidation reactions, which are relevant to industrial processes like polymerization and fine chemical synthesis.

The compound’s environmental impact is also a subject of interest. While benzoic acid derivatives are generally biodegradable, the presence of chlorine atoms necessitates careful assessment of their persistence in ecosystems. Studies have been conducted to evaluate the degradation pathways of related compounds under various environmental conditions. These efforts aim to ensure that applications involving 3-Amino-5-(2,4-dichlorophenyl)benzoic acid do not lead to unintended ecological consequences.

In conclusion,3-Amino-5-(2,4-dichlorophenyl)benzoic acid (CAS No. 1261954-53-3) represents a fascinating compound with diverse applications spanning chemical biology and material science. Its unique structural features offer opportunities for developing novel therapeutics while also serving as a versatile tool in synthetic chemistry research. As our understanding of its properties continues to grow, this molecule is poised to play an increasingly important role in scientific innovation.